N,4,11,13-tetramethyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaen-6-amine

Specification

• Molecular Formula: C13H15N5
• Molecular Weight: 241.29 g/mol
• IUPAC Name: N,4,11,13-tetramethyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaen-6-amine
• Standard InChI: InChI=1S/C13H15N5/c1-7-5-8(2)15-12-11(7)13-16-9(3)6-10(14-4)18(13)17-12/h5-6,14H,1-4H3
• Standard InChI Key: KCVXHBMOEQMWOO-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC2=NN3C(=CC(=NC3=C12)C)NC)C
• Canonical SMILES: CC1=CC(=NC2=NN3C(=CC(=NC3=C12)C)NC)C

Introduction

The compound N,4,11,13-tetramethyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaen-6-amine is a complex organoheterocyclic molecule featuring a tetrazatricyclo structure. This structure is characterized by its unique arrangement of nitrogen atoms within a tricyclic framework, which contributes to its potential biological activities and chemical properties.

Synthesis and Chemical Reactions

The synthesis of such complex molecules typically involves multiple steps, including the formation of the tricyclic core and the introduction of the amine group. These processes require careful control of reaction conditions to optimize yield and minimize by-products.

While specific synthesis details for N,4,11,13-tetramethyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaen-6-amine are not available in the provided search results, similar compounds often involve reactions such as cyclization, alkylation, and amination.

Research Findings and Future Directions

Research on complex organoheterocyclic compounds like N,4,11,13-tetramethyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaen-6-amine is ongoing, with a focus on understanding their chemical properties and biological potential. Future studies may involve computational modeling to predict the compound's behavior and experimental investigations to elucidate its mechanisms of action.